Cas no 91805-21-9 (2H-1-Benzopyran-2-one, 7-hydroxy-3-(2-thienyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 7-hydroxy-3-(2-thienyl)-
• CAS No: 91805-21-9
• MF: C₁₃H₈O₃S
• MW: 244.265822410583
• CID: 2814267
• Update Time: 2023-08-07

2H-1-Benzopyran-2-one, 7-hydroxy-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-3-(2-thienyl)-
• STL303260
• 7-hydroxy-3-thien-2-yl-2H-chromen-2-one
• 7-hydroxy-3-(thiophen-2-yl)-2H-chromen-2-one

• Inchi： 1S/C13H8O3S/c14-9-4-3-8-6-10(12-2-1-5-17-12)13(15)16-11(8)7-9/h1-7,14H
• InChI Key： OIZFJFDOAJYKCC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=O)OC2C=C(C=CC=2C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8